Cas no 112966-26-4 ((R)-(4-Chlorophenyl)(pyridin-2-yl)methanol)

• Product Name: (R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
• CAS No: 112966-26-4
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 62991
• PubChem ID: 12752354
• Update Time: 2025-04-18

(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
• (RS)-(4-Chlorophenyl)(pyridin-2-yl)methanol
• AKOS025402254
• (R)-(4-chlorophenyl)-pyridin-2-ylmethanol
• AC-6929
• 112966-26-4
• SCHEMBL21542538

• Inchi： 1S/C12H10ClNO/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11/h1-8,12,15H/t12-/m1/s1
• InChI Key： ZFUPOFQRQNJDNS-GFCCVEGCSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](C1C=CC=CN=1)O

Computed Properties

• Exact Mass: 219.0452
• Monoisotopic Mass: 219.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.275
• Boiling Point: 364.3 °C at 760 mmHg
• Flash Point: 364.3 °C at 760 mmHg
• Refractive Index: 1.614
• PSA: 33.12
• LogP: 2.81670